Cas no 1806187-12-1 (Methyl 2-(chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 2-(chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1806187-12-1
• MF: C₁₀H₉ClF₃NO₄
• MW: 299.630972623825
• CID: 4841353
• Update Time: 2025-06-10

Methyl 2-(chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C10H9ClF3NO4/c1-17-8-5(9(16)18-2)3-7(6(4-11)15-8)19-10(12,13)14/h3H,4H2,1-2H3
• InChI Key： RXTOYUWLFQLCIZ-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(C(=O)OC)=C(N=1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.6
• Topological Polar Surface Area: 57.6

Additional information on Methyl 2-(chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylate

Introduction to Methyl 2-(chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806187-12-1)

Methyl 2-(chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylate, identified by its CAS number 1806187-12-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for further research and development in drug discovery.

The molecular architecture of Methyl 2-(chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylate includes a pyridine core substituted with various electron-withdrawing and electron-donating groups. The presence of a chloromethyl group at the 2-position and methoxy groups at the 6- and 3-positions, along with a trifluoromethoxy group at the 3-position, imparts distinct chemical properties that influence its reactivity and potential biological activity. The carboxylate moiety at the 5-position further enhances its versatility in chemical transformations, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in pharmaceuticals. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The compound Methyl 2-(chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylate is no exception and has been explored in several research contexts.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex molecules. The reactive nature of the chloromethyl group allows for facile coupling reactions with various nucleophiles, enabling the construction of diverse molecular frameworks. This property makes it particularly useful in the synthesis of pharmacophores that target specific biological pathways.

The influence of the substituents on the pyridine ring cannot be overstated. The electron-withdrawing effect of the trifluoromethoxy group can modulate the electronic properties of the ring, affecting its interaction with biological targets. Similarly, the presence of methoxy groups can introduce steric hindrance and influence the compound's solubility and metabolic stability. These factors are critical considerations in drug design, as they can significantly impact the compound's efficacy and safety profile.

In academic research, Methyl 2-(chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylate has been employed in studies aimed at understanding the structural-activity relationships (SAR) of pyridine derivatives. These studies often involve modifications to the molecular structure to optimize biological activity while minimizing adverse effects. The compound's versatility makes it an ideal candidate for such explorations.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). The ability to functionalize multiple sites on the pyridine ring allows for the creation of complex molecules with tailored properties. This flexibility is crucial in drug development, where precise control over molecular structure is essential for achieving desired therapeutic outcomes.

The synthesis of Methyl 2-(chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylate involves a series of well-established organic reactions, including nucleophilic substitution, etherification, and carboxylation. Each step must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on both laboratory and industrial scales, facilitating its use in various applications.

The potential applications of Methyl 2-(chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylate extend beyond drug development. It has also been explored as a ligand in coordination chemistry, where its ability to form stable complexes with metal ions could lead to novel materials with applications in catalysis and electronics. The multifaceted nature of this compound underscores its importance as a chemical entity with broad utility.

In conclusion, Methyl 2-(chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806187-12-1) is a versatile and highly functional organic compound with significant potential in pharmaceutical chemistry and beyond. Its unique molecular structure and reactivity make it a valuable tool for researchers seeking to develop new drugs and materials. As our understanding of medicinal chemistry continues to evolve, compounds like this are likely to play an increasingly important role in advancing therapeutic strategies.